Cas no 2649046-89-7 (6-isocyanato-3,4-dihydro-1H-2-benzopyran)

• Product Name: 6-isocyanato-3,4-dihydro-1H-2-benzopyran
• CAS No: 2649046-89-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6467033
• PubChem ID: 83914720
• Update Time: 2024-01-06

6-isocyanato-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties

Names and Identifiers

• 6-isocyanato-3,4-dihydro-1H-2-benzopyran
• 2649046-89-7
• EN300-1754289

• Inchi： 1S/C10H9NO2/c12-7-11-10-2-1-9-6-13-4-3-8(9)5-10/h1-2,5H,3-4,6H2
• InChI Key： OBCHTLKHTMKYAU-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(=CC=2CC1)N=C=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans